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This whitepaper provides a comprehensive overview of the pivotal discoveries and evolving
methodologies in the study of atmospheric ozone. From its initial identification to the
establishment of global monitoring networks, this guide details the key experiments, the
scientists behind them, and the technological advancements that have shaped our
understanding of this critical atmospheric component.

The Discovery of Ozone

The journey into understanding atmospheric ozone began in the mid-19th century with the
work of German chemist Christian Friedrich Schonbein.[1][2] In 1839, during experiments on
the electrolysis of water and the slow oxidation of white phosphorus, Schonbein noted a distinct
pungent odor, reminiscent of the air after a lightning strike.[2][3][4][5] This led him to isolate and
identify a new gaseous substance, which he named "ozone" from the Greek word "ozein,"
meaning "to smell."[2][3][4] The chemical formula for ozone, Os, was later determined in 1865
by Jacques-Louis Soret and confirmed by Schénbein in 1867.[3]

Early Methodologies for Ozone Detection

Schoénbein's initial work not only identified ozone but also provided the first method for its
detection.

e Principle: This qualitative method relies on the oxidizing property of ozone. Ozone oxidizes
iodide to iodine, which then reacts with starch to produce a characteristic blue color.
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o Materials:

o Potassium iodide (KI)

o Starch

o Filter paper

e Procedure:

o

A solution of potassium iodide and starch is prepared.

[¢]

Strips of filter paper are soaked in the solution and then dried.

[¢]

The prepared test paper is exposed to the air.

o

The degree and rate of the color change to blue indicate the relative presence of ozone.

The Discovery of the Atmospheric Ozone Layer

While Schénbein had suggested the presence of ozone in the atmosphere, it was the study of
the solar spectrum that confirmed its existence and location in the upper atmosphere.[4]

e 1880: W. N. Hartley proposed that the sharp cut-off in the ultraviolet (UV) region of the solar
spectrum was due to the absorption of this radiation by ozone in the atmosphere.[6] This
was based on his laboratory observations of UV absorption by ozone.

e 1913: French physicists Charles Fabry and Henri Buisson made precise measurements of
the UV spectrum of the sun.[6][7] Their work provided the first quantitative estimate of the
total amount of atmospheric ozone, concluding it was equivalent to a layer approximately 5
mm thick at standard temperature and pressure.[7]

e 1917: Further confirmation came from Fowler and Strutt (who later became Lord Rayleigh),
who identified absorption bands in the solar spectrum that were consistent with those of
ozone observed in the laboratory.[7]

The Chapman Cycle: A Theoretical Framework
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In 1930, British mathematician and geophysicist Sydney Chapman proposed the first
theoretical mechanism for the formation and destruction of ozone in the stratosphere, now
known as the Chapman cycle or the ozone-oxygen cycle.[8][9][10][11][12] This photochemical
theory provided a fundamental understanding of the natural balance of stratospheric ozone.
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Caption: The Chapman Cycle illustrating the formation and destruction of stratospheric ozone.

Ground-Based Measurement: The Dobson
Spectrophotometer

The 1920s marked a significant leap in ozone measurement with the invention of the Dobson
spectrophotometer by Gordon M. B. Dobson.[13][14][15][16][17][18][19][20] This instrument
became the standard for ground-based total 0zone monitoring for many decades and led to the
establishment of a global network of observing stations, especially during the International
Geophysical Year of 1957-58.[7][20]

e Principle: The instrument measures the total column ozone by comparing the relative
intensities of two wavelengths of solar UV radiation at the Earth's surface. One wavelength is
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strongly absorbed by ozone, while the other is only weakly absorbed.[13][14][16] The ratio of
these intensities is used to calculate the total amount of ozone in the atmospheric column
above the instrument.

Apparatus:

o A double monochromator to isolate the desired UV wavelengths.

o A photomultiplier tube to detect the light intensity.

o An optical wedge for balancing the intensities of the two wavelengths.

Procedure (Direct Sun Measurement):

o The instrument is pointed directly at the sun.

o The monochromator selects a pair of UV wavelengths (e.g., 305.5 nm and 325.4 nm).

o The light from these two wavelengths is passed through the instrument.

o The operator adjusts a calibrated dial connected to the optical wedge until the intensities
of the two wavelengths are equal, as indicated by the photomultiplier tube.

o The reading on the dial is used, along with the solar zenith angle, to calculate the total
column ozone.

Data Unit: The results are expressed in Dobson Units (DU). One Dobson Unit is defined as
the thickness of 0.01 mm of pure ozone at standard temperature (0°C) and pressure (1 atm).
[21]
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Historical Ozone

Measurement Year Key Scientist(s) Contribution
Milestones
Identified and named
ozone based on its
Discovery of Ozone 1839 C. F. Schénbein characteristic odor
during electrolysis
experiments.[1][2][3]
o Determined the
Determination of )
1865 J-L. Soret chemical formula of
Ozone's Formula
ozone to be Os.[3]
Proposed that the UV
First Suggestion of cut-off in the solar
] 1880 W. N. Hartley
Atmospheric Ozone spectrum was due to
o0zone absorption.[6]
Confirmed the
presence of the ozone
Confirmation of the ) layer and made the
1913 C. Fabry & H. Buisson o
Ozone Layer first quantitative
estimate of its
thickness.[6][7]
Invented the first
instrument for routine
Invention of the
1924 G. M. B. Dobson measurement of total
Spectrophotometer )
atmospheric ozone.
[13][14]
Described the
) mechanism of ozone
Photochemical Theory )
1930 S. Chapman formation and
of Ozone L
destruction in the
stratosphere.[8][10]
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Satellite-Based Ozone Measurement: A Global
Perspective

The advent of the space age revolutionized ozone monitoring, providing a global and
continuous view of the ozone layer.

The idea of measuring ozone from space was first put forward in 1957.[22] The first successful
implementation was the Backscatter Ultraviolet (BUV) instrument on the Nimbus 4 satellite,
launched in 1970.[22] The modern era of continuous global ozone monitoring began with the
launch of the Nimbus 7 satellite in 1978, which carried two key instruments: the Solar
Backscatter Ultraviolet (SBUV) and the Total Ozone Mapping Spectrometer (TOMS).[22][23]
[24] These instruments were instrumental in confirming the existence and scale of the Antarctic
ozone hole, which was first reported by scientists from the British Antarctic Survey in 1985
based on ground-based Dobson spectrophotometer readings.[15][24][25][26][27][28]
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Caption: Workflow for satellite-based ozone measurement using the backscatter ultraviolet
technique.
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This guide has outlined the foundational discoveries and the evolution of measurement
techniques that have been crucial to our understanding of atmospheric ozone. The progression
from simple chemical tests to sophisticated satellite-based systems illustrates a remarkable
journey of scientific inquiry and technological innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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